Cas no 2228737-04-8 (tert-butyl 3-2-(2-amino-1,3-oxazol-5-yl)ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(2-amino-1,3-oxazol-5-yl)ethylpiperidine-1-carboxylate
• CAS No: 2228737-04-8
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 5922267
• PubChem ID: 165663745
• Update Time: 2025-07-23

tert-butyl 3-2-(2-amino-1,3-oxazol-5-yl)ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(2-amino-1,3-oxazol-5-yl)ethylpiperidine-1-carboxylate
• 2228737-04-8
• EN300-1895580
• tert-butyl 3-[2-(2-amino-1,3-oxazol-5-yl)ethyl]piperidine-1-carboxylate

• Inchi： 1S/C15H25N3O3/c1-15(2,3)21-14(19)18-8-4-5-11(10-18)6-7-12-9-17-13(16)20-12/h9,11H,4-8,10H2,1-3H3,(H2,16,17)
• InChI Key： IOKCENWAHQWOOP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC2=CN=C(N)O2)C1)=O

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.6Ų

Additional information on tert-butyl 3-2-(2-amino-1,3-oxazol-5-yl)ethylpiperidine-1-carboxylate

tert-butyl 3-2-(2-amino-1,3-oxazol-5-yl)ethylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-2-(2-amino-1,3-oxazol-5-yl)ethylpiperidine-1-carboxylate, identified by the CAS number NO2228737-04-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a piperidine ring, and a 1,3-oxazole moiety. The combination of these structural elements contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of tert-butyl 3-2-(2-amino-1,3-oxazol-5-yl)ethylpiperidine-1-carboxylate in the field of medicinal chemistry. Researchers have explored its role as a potential precursor for drug development, particularly in the synthesis of bioactive compounds. The piperidine ring is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Additionally, the presence of the 1,3-oxazole moiety introduces electron-withdrawing effects, enhancing the compound's stability and reactivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels. For instance, recent advancements in transition metal-catalyzed coupling reactions have been successfully applied to the synthesis of this compound, making it more accessible for large-scale production.

In terms of pharmacological applications, tert-butyl 3-2-(2-amino-1,3 oxazol 5 yl) ethyl piperidine 1 carboxylate has shown promising results in preclinical studies. It has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, studies have demonstrated its efficacy in modulating cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural versatility of this compound also makes it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalysis and coordination chemistry. Recent research has focused on its application in asymmetric catalysis, where it has been used to facilitate enantioselective reactions with high efficiency.

In conclusion, tert-butyl 3 2 (2 amino 1 3 oxazol 5 yl) ethyl piperidine 1 carboxylate is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in future scientific advancements.